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Compound of Interest

Compound Name: Nirp3-IN-34

Cat. No.: B12378886

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Nlrp3-IN-34, a small molecule
inhibitor of the NLRP3 inflammasome. Its potency, as measured by its half-maximal inhibitory
concentration (IC50), is compared with other notable NLRP3 inhibitors. This document is
intended to serve as a valuable resource for researchers in inflammation, immunology, and
drug discovery by presenting key experimental data, detailed protocols, and visual
representations of the underlying biological pathways.

Potency and IC50 Comparison of NLRP3 Inhibitors

The efficacy of an inhibitor is quantified by its IC50 value, which represents the concentration of
the compound required to inhibit 50% of a specific biological or biochemical function. In the
context of NLRP3 inflammasome research, this typically refers to the inhibition of IL-1[3 release
from stimulated immune cells.
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Compound IC50 Cell Line | System Notes
Inhibits NLRP3
NIrp3-IN-34 inflammasome-
0.48 uM J774A.1 cells
(Compound T10) dependent IL-1[3
production.[1]
Bone Marrow-Derived A potent and widely
MCC950 7.5nM Macrophages used selective NLRP3
(BMDMs) inhibitor.[2]
Demonstrated dose-
1ZD334 0.350 uM Porcine whole blood dependent reduction
of IL-1 release.[3][4]
Mouse Bone Marrow- A direct covalent
CY-09 6 uM Derived Macrophages  modifier of the NLRP3
(BMDMs) inflammasome.
) N Binds to the NACHT
Tranilast 10-15 pM Not specified

domain of NLRP3.

Signaling Pathway and Experimental Workflow

To understand the mechanism of inhibition and the methods used to determine potency, it is

crucial to visualize the NLRP3 inflammasome signaling pathway and the experimental workflow

for inhibitor screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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